Cas no 2418716-45-5 (2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid)

• Product Name: 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid
• CAS No: 2418716-45-5
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5678202
• PubChem ID: 165772969
• Update Time: 2025-10-29

2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2418716-45-5
• 2-[3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2-methyl-5-(methylamino)phenyl]acetic acid
• EN300-26627735
• 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid

• Inchi： 1S/C17H26N2O4/c1-11-12(8-15(20)21)6-14(18-5)7-13(11)9-19-10-16(22)23-17(2,3)4/h6-7,18-19H,8-10H2,1-5H3,(H,20,21)
• InChI Key： BQUJEYSWIGTUPI-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C=C(C=C(CC(=O)O)C=1C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid

Comprehensive Analysis of 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid (CAS No. 2418716-45-5) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid (CAS No. 2418716-45-5) has emerged as a compound of significant interest. This molecule, characterized by its unique tert-butoxy and methylamino functional groups, is being extensively studied for its potential applications in drug development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound's phenylacetic acid backbone is a common motif in bioactive molecules, often associated with anti-inflammatory and analgesic properties. Recent studies have explored its potential as a precursor for small-molecule inhibitors, a hot topic in oncology and autoimmune disease research. With the growing demand for targeted therapies in precision medicine, 2418716-45-5 has garnered attention for its modifiable structure that could be optimized for specific biological targets.

One of the most searched questions in pharmaceutical forums concerns "how to improve the bioavailability of complex organic compounds." Interestingly, the tert-butoxy group in 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid may offer solutions to this challenge. This protective group strategy is frequently discussed in medicinal chemistry optimization circles, particularly for enhancing metabolic stability – a key consideration in modern drug design.

The synthesis of 2418716-45-5 involves sophisticated organic transformation techniques that are currently trending in research publications. Many synthetic chemists are searching for "efficient methods for introducing tert-butoxy groups" and "strategies for selective methylation" – both relevant to the production of this compound. The presence of both methylamino and tert-butoxy functionalities in a single molecule makes it an excellent case study for advanced heterocyclic chemistry.

From a drug discovery perspective, the 2-methyl-5-(methylamino)phenyl moiety is particularly noteworthy. This structural feature is being investigated for its potential to interact with various enzyme active sites, a subject of numerous recent patent applications. The pharmaceutical industry's shift toward fragment-based drug design has increased interest in such complex building blocks, making 2418716-45-5 a valuable reference compound.

Analytical characterization of 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid presents interesting challenges that align with current analytical chemistry trends. Modern techniques like LC-MS and NMR spectroscopy are essential for verifying its structure and purity – topics frequently searched by quality control professionals. The compound's multiple functional groups provide an excellent example for discussions about spectral interpretation in complex organic molecules.

In the context of green chemistry initiatives, researchers are examining more sustainable approaches to synthesizing compounds like 2418716-45-5. Questions about "environmentally friendly protection/deprotection strategies" and "catalytic methods for amide formation" are particularly relevant to its production. The tert-butoxycarbonyl (Boc) group in its structure is a focal point for these discussions, as it's widely used but sometimes criticized for generating waste.

The potential biological activities of 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid are generating considerable speculation in research communities. While specific applications remain proprietary in many cases, the structural features suggest possible interactions with G-protein coupled receptors or kinase enzymes – both major targets in contemporary drug discovery. This aligns with frequent searches about "new scaffolds for kinase inhibitors" and "GPCR modulators" in scientific databases.

From a formulation perspective, the carboxylic acid functionality in 2418716-45-5 offers multiple possibilities for salt formation, a critical consideration in pharmaceutical development. This aspect connects to popular queries about "improving API solubility" and "salt selection strategies." The balance between the compound's polar and non-polar regions makes it an interesting subject for physicochemical property studies and QSAR modeling.

As the pharmaceutical industry continues to emphasize intellectual property protection, compounds like 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-2-methyl-5-(methylamino)phenylacetic acid are valuable for their structural novelty. Patent attorneys and researchers frequently search for "novel chemical entities" and "patentable scaffolds," making this compound relevant to current IP landscape discussions. Its complex structure with multiple points for modification offers numerous possibilities for creating proprietary derivatives.

In conclusion, 2418716-45-5 represents an intriguing case study at the intersection of medicinal chemistry, organic synthesis, and pharmaceutical development. Its structural features touch upon many current research trends, from bioisosteric replacement strategies to prodrug design concepts. As the scientific community continues to explore its potential, this compound will likely remain a subject of interest in advanced drug discovery initiatives and academic research programs worldwide.